![molecular formula C14H13NO4 B5594604 N-(2,2-dimethyl-1,3-benzodioxol-5-yl)-2-furamide](/img/structure/B5594604.png)
N-(2,2-dimethyl-1,3-benzodioxol-5-yl)-2-furamide
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Description
N-(2,2-dimethyl-1,3-benzodioxol-5-yl)-2-furamide is a useful research compound. Its molecular formula is C14H13NO4 and its molecular weight is 259.26 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 259.08445790 g/mol and the complexity rating of the compound is 357. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Herbicidal Activity
- Dimethylpropynylbenzamides , including compounds with benzamide functionalities, have been identified as herbicidally active against annual and perennial grasses. These compounds show potential agricultural utility in forage legumes, certain turf grasses, and cultivated crops (K. Viste, A. J. Cirovetti, B. Horrom, 1970).
Antimicrobial and Antioxidant Activities
- N-(5,6-dimethyl-1H-benzimidazol-2-yl) substituted carboxamide compounds, synthesized using bioactive aromatic heterocyclic carboxylic acids, exhibited promising antimicrobial activity against tested microorganisms and showed prominent radical scavenging and ferrous ion chelating activity (M. A. Sindhe, Y. Bodke, R. Kenchappa, S. Telkar, A. Chandrashekar, B. Vinoda, 2016).
Anti-inflammatory Activity
- Non-carboxylic anti-inflammatory compounds , such as N-(4,6-Dimethylpyridin-2-yl)arylcarboxamides and arylthiocarboxamides, were synthesized and shown to act as brain edema inhibitors. These compounds demonstrated significant activity in peripheral edema models (J. Robert, S. Robert-Piessard, J. Courant, G. Baut, B. Robert, F. Lang, J. Petit, N. Grimaud, L. Welin, 1995).
Synthesis and Reactivity
- Studies on Heterocyclic Enaminonitriles explored the reactions of compounds similar in structural complexity to N-(2,2-dimethyl-1,3-benzodioxol-5-yl)-2-furamide, focusing on their potential to undergo transformation into novel compounds with varied functional groups (K. Yamagata, Y. Hashimoto, M. Yamazaki, 1994).
Biobased Polymers
- Research into FDCA-based semi-aromatic polyamides as alternatives to petroleum-based materials suggests a potential application area for related furamide compounds in the development of biobased high-performance materials (Yi Jiang, Dina Maniar, A. Woortman, K. Loos, 2016).
Properties
IUPAC Name |
N-(2,2-dimethyl-1,3-benzodioxol-5-yl)furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13NO4/c1-14(2)18-10-6-5-9(8-12(10)19-14)15-13(16)11-4-3-7-17-11/h3-8H,1-2H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNCBHEVASLYXPH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(OC2=C(O1)C=C(C=C2)NC(=O)C3=CC=CO3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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